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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is for research purposes only and not for diagnostic or
therapeutic use.

Introduction

These application notes provide a comprehensive overview of the recommended use and
dosage of PSB 0777 ammonium salt in mouse models. It is critical to note that, contrary to a
potential misunderstanding, PSB 0777 is not a P2Y12 receptor antagonist. Extensive research
characterizes PSB 0777 as a potent and selective adenosine A2A receptor (A2AR) full agonist.
[1][2][3] This document will, therefore, detail its application based on its confirmed mechanism
of action as an A2AR agonist. While some studies explore the synergistic effects of A2ZAR
agonists like PSB 0777 with P2Y12 antagonists, PSB 0777 itself does not act as a P2Y12
antagonist.[4][5][6]

PSB 0777 ammonium salt has demonstrated utility in various research areas, including the
study of inflammatory conditions.[3] Its high selectivity for A2A receptors over other adenosine
receptor subtypes makes it a valuable tool for investigating A2AR-mediated signaling
pathways.[1]

Quantitative Data: Recommended Dosage in Mouse
Models
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The following table summarizes the dosages of PSB 0777 ammonium salt used in mouse

models as reported in the literature.

Administration ] Observed
Dosage Mouse Strain Reference
Route Effects
] Dose-dependent
Intraperitoneal 0.03,0.3,3 i
) C57BL/6J hypothermiaand  [3]
(ip.) mg/kg -
hypoactivity.
Marked reduction
of inflammatory
cell infiltration
and amelioration
Oral Gavage N of colonic
0.4 mg/kg/day Not Specified [3]
(p.o.) mucosal

architecture in a
model of
inflammatory

bowel disease.

Signaling Pathway and Experimental Workflow
Adenosine A2A Receptor Signhaling Pathway

Activation of the adenosine A2A receptor, a Gs protein-coupled receptor, by an agonist like

PSB 0777 initiates a signaling cascade.[7][8][9] This typically involves the activation of adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (CAMP).[7][8] Elevated cAMP levels

then activate Protein Kinase A (PKA), which in turn can phosphorylate various downstream

targets, including the cAMP responsive element-binding protein (CREB), to modulate gene

expression and cellular function.[7][8][10]
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PSB 0777 M Adenylyl Cyclase

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Phase 1. Preparation

Animal Acclimation
(= 7 days)

Randomization into
Treatment Groups

PSB 0777 Formulation
(in appropriate vehicle)

Phase 2: Ex

)erimentation

PSB 0777 Administration
(e.g., i.p. or p.o.)

Daily Monitoring
(Health, Behavior, Weight)

Phase 3:Analysis

Data & Sample Collection
(e.g., tissues, blood)

Data Analysis
(Biochemical, Histological)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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